An In-depth Technical Guide to Arterolane p-Toluenesulfonic Acid (CAS 664338-40-3)
An In-depth Technical Guide to Arterolane p-Toluenesulfonic Acid (CAS 664338-40-3)
For Researchers, Scientists, and Drug Development Professionals
Introduction: A Synthetic Peroxide in the Fight Against Malaria
Arterolane, also known by its developmental codes OZ277 and RBx 11160, is a fully synthetic antimalarial compound belonging to the 1,2,4-trioxolane class.[1][2] It represents a significant advancement in malaria chemotherapy, offering a potent, rapidly acting schizontocidal agent that is not derived from traditional artemisinin sources.[3][4] This independence from plant-based starting materials provides a more stable and scalable supply chain for a critical class of therapeutics. Developed to combat the growing threat of drug-resistant Plasmodium falciparum, Arterolane is a cornerstone of newer combination therapies.[2][4]
This guide focuses on the p-toluenesulfonic acid salt of Arterolane (CAS 664338-40-3). The formation of a tosylate salt is a common strategy in pharmaceutical development to improve the physicochemical properties of a drug substance, such as its crystallinity, stability, and handling characteristics, which are crucial for consistent formulation and manufacturing.[5]
Core Physicochemical and Structural Properties
Arterolane p-Toluenesulfonic Acid is a complex molecule featuring a distinctive dispiro adamantane-trioxolane-cyclohexane core structure. This structural arrangement is key to its antimalarial activity.
| Property | Value | Source(s) |
| CAS Number | 664338-40-3 | [6] |
| Synonyms | N-(2-amino-2-methylpropyl)-2-((1R,3S,4''S,5R,5's,7R)-dispiro[adamantane-2,3'-[1][7][8]trioxolane-5',1''-cyclohexan]-4''-yl)acetamide 4-methylbenzenesulfonate, OZ277 Tosylate | [6] |
| Linear Formula | C29H44N2O7S | [6] |
| Molecular Weight | 580.7 g/mol (Calculated for the salt) | Derived from[4][6] |
| Storage Temperature | 2-8°C | [6] |
Note: The molecular weight of Arterolane free base (as maleate) is cited as 508.61 g/mol .[4] The p-Toluenesulfonic acid moiety adds approximately 172.20 g/mol .[9][10]
Mechanism of Action: Heme-Activated Radical Generation
The primary mechanism of action for Arterolane, like other peroxidic antimalarials such as artemisinin, is dependent on its endoperoxide bridge.[8] The current understanding, supported by extensive research, involves a multi-step process within the malaria parasite:
-
Reductive Activation by Heme: The malaria parasite, particularly during its intraerythrocytic stages, digests large quantities of host hemoglobin in its food vacuole. This process releases significant amounts of ferrous iron (Fe²⁺) in the form of heme.[11][12]
-
Peroxide Bond Cleavage: Arterolane's pharmacophoric 1,2,4-trioxolane ring is reductively cleaved by this parasite-specific heme iron.[2][11] This is an irreversible redox reaction.[11]
-
Generation of Carbon-Centered Radicals: The cleavage of the peroxide bond generates highly reactive carbon-centered radicals.[11][13] The formation of these radicals is considered critical for the drug's parasiticidal activity.[11][14]
-
Target Alkylation and Disruption of Homeostasis: These cytotoxic radicals then proceed to alkylate a variety of essential biomolecules within the parasite, including heme itself and numerous parasite proteins.[11][13] This widespread, indiscriminate alkylation leads to:
-
Inhibition of Hemoglobin Digestion: Recent multi-omics studies have revealed that ozonides like Arterolane rapidly disrupt the parasite's hemoglobin digestion pathway, leading to a depletion of essential short peptides and an accumulation of longer, undigested peptides.[12]
-
Protein Damage: Western blot analyses have shown that Arterolane treatment leads to the alkylation of distinct P. falciparum proteins, indicating direct protein damage.[13]
-
Inhibition of PfATP6: While less potent than artemisinin in this regard, Arterolane also inhibits PfATP6, a sarcoplasmic/endoplasmic reticulum Ca²⁺-ATPase, which disrupts calcium homeostasis in the parasite.[1][7]
-
This cascade of events overwhelms the parasite's defense mechanisms, leading to rapid cell death.
Caption: Arterolane is activated by heme to produce radicals that damage multiple parasite targets.
Synthesis Pathway: A Stereoselective Cycloaddition Approach
The synthesis of the Arterolane core structure is a notable example of modern organic chemistry, primarily centered around a Griesbaum co-ozonolysis reaction, which involves a stereoselective 1,3-dipolar cycloaddition.[8][15] While specific process details for the tosylate salt are proprietary, the fundamental steps for creating the active moiety are well-documented in scientific literature and patents.[16][17]
The following represents a generalized, conceptual workflow based on published methodologies.
Conceptual Experimental Protocol: Synthesis of Arterolane Core
Objective: To synthesize the dispiro-trioxolane core structure of Arterolane.
Causality and Experimental Choices:
-
Ozonolysis: Ozone (O₃) is a powerful oxidizing agent used to cleave carbon-carbon double bonds. In this synthesis, it's used on a precursor like an adamantanone-derived enol ether or ketoxime to generate a key carbonyl ylide intermediate.[8] This intermediate is a 1,3-dipole, essential for the subsequent cycloaddition.
-
1,3-Dipolar Cycloaddition: This is the key bond-forming reaction. The highly reactive carbonyl ylide is generated in situ and immediately trapped by a cyclohexanone derivative (the dipolarophile).[8][15] The stereoselectivity of this step is crucial for obtaining the desired diastereomer with optimal antimalarial activity. The choice of solvents and temperature is critical to control reaction rates and minimize side products.
-
Purification: The crude product is a mixture of diastereomers and unreacted starting materials. Purification via column chromatography or recrystallization is necessary to isolate the pure, active cis-diastereomer.[8]
Caption: Key synthetic steps for the Arterolane core via ozonolysis and cycloaddition.
Analytical Characterization: Ensuring Purity and Identity
Robust analytical methods are essential for the characterization, quality control, and pharmacokinetic analysis of Arterolane. High-Performance Liquid Chromatography (HPLC) is the predominant technique.
Representative HPLC Method for Purity Analysis
Several HPLC methods have been developed for the simultaneous estimation of Arterolane Maleate and its combination partner, Piperaquine Phosphate, in pharmaceutical dosage forms. These methods can be adapted for the analysis of the tosylate salt.
Objective: To develop and validate a stability-indicating RP-HPLC method for the quantification of Arterolane.
Methodological & Application Insights:
-
Column Choice: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used, providing excellent hydrophobic retention and separation for a molecule of Arterolane's nature.[18][19]
-
Mobile Phase: A buffered mobile phase is critical for consistent retention times and peak shapes. A typical mobile phase consists of a mixture of an aqueous phosphate buffer (pH adjusted with phosphoric acid) and an organic modifier like methanol or acetonitrile.[18][19] The gradient or isocratic ratio is optimized to achieve good resolution between the analyte and any impurities or degradation products.
-
Detection: UV detection is suitable, with wavelengths typically set between 223 nm and 270 nm to capture the chromophores of Arterolane and any co-formulated drugs.[18][20]
-
Validation: The method must be validated according to ICH guidelines, assessing parameters such as linearity, precision, accuracy, specificity, robustness, and the limits of detection (LOD) and quantification (LOQ).[18][21]
Example Protocol Steps:
-
Standard Preparation: Accurately weigh and dissolve Arterolane p-Toluenesulfonic Acid reference standard in a suitable diluent (e.g., methanol) to create a stock solution.[22] Prepare a series of working standards by serial dilution to cover the expected concentration range.
-
Sample Preparation: For a bulk drug substance, dissolve a known quantity in the diluent. For a dosage form, weigh and finely powder a representative number of units, extract the active ingredient with the diluent, sonicate to ensure complete dissolution, and filter to remove excipients.[18][21]
-
Chromatographic Conditions:
-
Analysis: Inject the standard and sample solutions into the HPLC system. Identify the Arterolane peak by its retention time compared to the standard. Quantify the amount based on the peak area and the calibration curve generated from the standards.
Pharmacokinetics and Safety Profile
Pharmacokinetics:
-
Absorption: Arterolane is well-absorbed after oral administration, with an initial peak plasma concentration (Tmax) observed at 2-3 hours post-dose.[23][24] A secondary peak is often seen around 5 hours.[23][24] Food can enhance absorption.[25]
-
Metabolism: In vitro studies using human liver microsomes indicate that CYP3A4 is the primary isozyme responsible for the metabolism of Arterolane.[25][26]
-
Elimination: The drug has a rapid onset of action and a relatively short elimination half-life of approximately 2-4 hours in healthy subjects.[23][24] This pharmacokinetic profile necessitates its use in combination with a longer-acting partner drug, like piperaquine, to prevent recrudescence.[3][4]
Safety and Tolerability:
-
Arterolane, particularly in its fixed-dose combination with piperaquine, has been shown to be generally well-tolerated in clinical trials.[27]
-
The most common adverse events reported are typically mild and may include vomiting, nausea, headache, and abdominal pain.[26]
-
No significant signs of drug-induced toxicity have been observed in hematological or biochemical analyses in major clinical studies.[27]
-
As with many antimalarials, caution is advised when co-administering with drugs known to prolong the QT interval or interact with CYP3A4.[25][26]
Conclusion
Arterolane p-Toluenesulfonic Acid is the salt form of a potent, fully synthetic trioxolane antimalarial. Its mechanism, centered on heme-activated generation of cytotoxic radicals, provides rapid parasiticidal activity against P. falciparum. The tosylate salt form offers improved pharmaceutical properties, facilitating its development and manufacture. Supported by robust synthetic and analytical methodologies, Arterolane remains a vital component in the global portfolio of antimalarial combination therapies, offering a critical alternative to artemisinin-based treatments in the face of emerging drug resistance.
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